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For Immediate Release

A growing body of preclinical and clinical research demonstrates the significant anti-tumor

effects of Pgg-glucan, a yeast-derived beta-glucan, when used in combination with other

cancer therapies. This guide provides a comprehensive comparison of Pgg-glucan's

performance against alternative treatments, supported by experimental data, for researchers,

scientists, and drug development professionals.

Mechanism of Action: Priming the Immune System
for Attack
Pgg-glucan functions as a potent immunomodulator. Its primary mechanism involves binding

to Complement Receptor 3 (CR3) on the surface of innate immune cells, most notably

neutrophils. This binding primes the neutrophils, enhancing their ability to recognize and

destroy tumor cells that have been marked for destruction by complement protein iC3b. This

process, known as antibody-dependent cellular cytotoxicity (ADCC), is particularly effective

when Pgg-glucan is combined with monoclonal antibodies that target tumor-specific antigens.
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tumor-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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